Cas no 2034891-53-5 ((E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide)

• Product Name: (E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide
• CAS No: 2034891-53-5
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5340536
• Update Time: 2025-10-05

(E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide
• (E)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-2-(p-tolyl)ethenesulfonamide
• (E)-2-(4-methylphenyl)-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]ethenesulfonamide

• Inchi： 1S/C18H19N5O2S/c1-15-2-4-16(5-3-15)6-13-26(24,25)22-10-12-23-11-9-21-18(23)17-14-19-7-8-20-17/h2-9,11,13-14,22H,10,12H2,1H3/b13-6+
• InChI Key： SLFSOHCOKBTXFA-AWNIVKPZSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCCN1C=CN=C1C1C=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 554
• XLogP3: 1
• Topological Polar Surface Area: 98.2

Additional information on (E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide

Comprehensive Overview of (E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide (CAS No. 2034891-53-5)

The compound (E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide (CAS No. 2034891-53-5) is a sulfonamide derivative with a unique molecular structure that combines a pyrazine ring and an imidazole moiety. This structural complexity makes it a subject of interest in medicinal chemistry and drug discovery. The presence of the ethene sulfonamide group further enhances its potential as a bioactive molecule, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies have highlighted the growing demand for small-molecule inhibitors in cancer research and inflammatory diseases. The (E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide has been investigated for its potential role in modulating signaling pathways, such as those involving kinases and G-protein-coupled receptors (GPCRs). Researchers are particularly interested in its selective binding affinity, which could lead to the development of targeted therapies with fewer side effects.

In the context of AI-driven drug discovery, this compound has garnered attention due to its computational predictability and molecular docking potential. Platforms like AlphaFold and Schrödinger Suite have been used to model its interactions with protein targets, making it a candidate for virtual screening campaigns. The pyrazin-2-yl and imidazol-1-yl groups are known to contribute to hydrogen bonding and π-π stacking, which are critical for drug-receptor interactions.

The synthetic accessibility of 2034891-53-5 has also been a topic of discussion in organic chemistry forums. Its preparation typically involves multi-step synthesis, including Suzuki coupling and sulfonamide formation, which are well-documented in the literature. The 4-methylphenyl group adds lipophilicity, improving the compound's cell membrane permeability, a key factor in drug bioavailability.

From an SEO perspective, users frequently search for terms like "sulfonamide-based drugs", "pyrazine derivatives in medicine", and "imidazole-containing compounds". These long-tail keywords align with the compound's features, making this overview highly relevant to researchers and pharmaceutical professionals. Additionally, the rise of personalized medicine has increased interest in small-molecule modulators, further boosting the visibility of 2034891-53-5 in scientific databases.

In conclusion, (E)-2-(4-methylphenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}ethene-1-sulfonamide represents a promising avenue for therapeutic development. Its structural versatility and biological activity make it a valuable candidate for further preclinical studies. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative drug design.